Cas no 1274048-50-8 ((4-Acetyl-[1,4]diazepan-1-yl)-acetic acid)

• Product Name: (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid
• CAS No: 1274048-50-8
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 2158385
• Update Time: 2025-05-25

(4-Acetyl-[1,4]diazepan-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid
• 2-(4-acetyl-1,4-diazepan-1-yl)acetic acid
• AM91502
• (4-Acetyl-[1,4]diazepan-1-yl)acetic acid

• Inchi： 1S/C9H16N2O3/c1-8(12)11-4-2-3-10(5-6-11)7-9(13)14/h2-7H2,1H3,(H,13,14)
• InChI Key： CVKGBYZNWVGVRV-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(CC(=O)O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Topological Polar Surface Area: 60.8

Additional information on (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid

Introduction to (4-Acetyl-[1,4]diazepan-1-yl)-acetic Acid (CAS No. 1274048-50-8)

(4-Acetyl-[1,4]diazepan-1-yl)-acetic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1274048-50-8, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecule's structure, featuring an acetyl-substituted diazepane ring connected to an acetic acid moiety, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The chemical structure of (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid encompasses a benzodiazepine-like core, which is well-documented for its pharmacological activity. The presence of the acetyl group at the 4-position of the diazepane ring introduces additional reactivity, making it a valuable intermediate in synthetic chemistry. This feature allows for further derivatization, enabling the exploration of diverse pharmacophores and potential therapeutic applications.

In recent years, there has been growing interest in diazepane derivatives due to their reported biological activities. Studies have suggested that compounds with this structural motif may exhibit properties relevant to central nervous system (CNS) modulation, including anxiolytic and sedative effects. The acetyl group in (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid enhances its utility as a precursor for synthesizing more complex molecules with tailored pharmacological profiles.

One of the most compelling aspects of (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid is its potential as a building block in the development of novel therapeutic agents. Researchers have leveraged its scaffold to create derivatives with enhanced binding affinity and selectivity for various biological targets. For instance, modifications at the acetic acid moiety have been explored to improve metabolic stability and bioavailability, critical factors in drug design.

The synthesis of (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the formation of the diazepane core through cyclization reactions, followed by acetylation at the 4-position. Subsequent functionalization of the acetic acid group allows for further customization. These synthetic pathways underscore the compound's importance as a versatile intermediate in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced the understanding of (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of derivatives with improved pharmacological properties. These computational approaches complement experimental efforts, offering a more comprehensive framework for drug development.

The pharmacological potential of (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid has been explored in several preclinical studies. Researchers have investigated its effects on neurotransmitter systems relevant to CNS disorders. Initial findings suggest that derivatives of this compound may modulate GABAergic and serotonergic pathways, which are implicated in conditions such as anxiety and depression. These observations warrant further investigation to evaluate their translational potential.

In addition to its CNS-related applications, (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid has shown promise in other therapeutic areas. Its structural features make it a suitable candidate for developing compounds with anti-inflammatory and analgesic properties. By incorporating additional functional groups or exploring different substitution patterns, researchers can tailor its biological activity to specific needs.

The safety profile of (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have assessed its acute and chronic effects on experimental models. These evaluations aim to identify potential liabilities and inform dosing strategies for future clinical trials. A thorough understanding of its safety profile is essential before advancing it into human testing.

The future directions for research on (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid are multifaceted. Continued exploration of its derivatives will be crucial in identifying novel therapeutic agents with improved efficacy and safety profiles. Additionally, interdisciplinary approaches combining synthetic chemistry, pharmacology, and computational modeling will enhance our ability to harness its full potential.

In conclusion, (4-Acetyl-[1,4]diazepan-1-yl)-acetic acid represents a promising compound in pharmaceutical chemistry due to its unique structure and versatile synthetic capabilities. Its potential applications in CNS disorders and other therapeutic areas make it a valuable scaffold for drug development. As research progresses, further insights into its biological activity and safety profile will pave the way for innovative treatments.